Cas no 33032-12-1 (Methapyrilene Fumarate)

• Product Name: Methapyrilene Fumarate
• CAS No: 33032-12-1
• MF: C₄₀H₅₀N₆O₁₂S₂
• MW: 870.988008022308
• CID: 309081
• Update Time: 2025-10-28

Methapyrilene Fumarate Chemical and Physical Properties

Names and Identifiers

• Methapyrilene Fumarate
• 2-((2-(Dimethylamino)ethyl)-2-thenylamino)pyridine fumarate (2:3)
• 2-((2-(dimethylamino)ethyl)-2-thenylamino)-pyridinfumarate(2:3)
• metapyrilenefumarate
• Methapyrilene Fumarate (200 mg)
• Pyridine,2-((2-(dimethylamino)ethyl)-2-thenylamino)-,fumarate (2:3)
• THENYLPYRAMINE FUMARATE

• Inchi： 1S/2C14H19N3S.3C4H4O4/c2*1-16(2)9-10-17(12-13-6-5-11-18-13)14-7-3-4-8-15-14;3*5-3(6)1-2-4(7)8/h2*3-8,11H,9-10,12H2,1-2H3;3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1+
• InChI Key： OLGIEIJNOQGBSS-VQYXCCSOSA-N
• SMILES： S1C=CC=C1CN(C1C=CC=CN=1)CCN(C)C.S1C=CC=C1CN(C1C=CC=CN=1)CCN(C)C.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 377.14100
• Monoisotopic Mass: 870.292812
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 60
• Rotatable Bond Count: 18
• Complexity: 354
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 319

Experimental Properties

• Melting Point: 135-136°
• Boiling Point: 389.6°Cat760mmHg
• Flash Point: 189.4°C
• PSA: 122.21000
• LogP: 2.42310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Methapyrilene Fumarate

Recent Advances in Methapyrilene Fumarate (33032-12-1) Research: A Comprehensive Review

Methapyrilene Fumarate (CAS: 33032-12-1), a well-known antihistamine, has recently garnered renewed interest in the chemical, biological, and pharmaceutical research communities due to its potential applications beyond its traditional use. This research briefing synthesizes the latest findings on Methapyrilene Fumarate, focusing on its chemical properties, pharmacological mechanisms, and emerging therapeutic applications. The compound's unique structural features and biological activity profile make it a subject of ongoing investigation, particularly in the context of drug repurposing and novel therapeutic development.

Recent studies have elucidated the molecular interactions of Methapyrilene Fumarate with various biological targets, including histamine receptors and other neurotransmitter systems. Advanced spectroscopic techniques and computational modeling have provided deeper insights into its binding affinities and conformational dynamics. These findings are particularly relevant for understanding its off-target effects and potential applications in neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methapyrilene Fumarate exhibits modulatory effects on specific GABAergic pathways, suggesting possible applications in anxiety and sleep disorders.

In the realm of drug formulation, significant progress has been made in optimizing the physicochemical properties of Methapyrilene Fumarate. Novel salt forms and co-crystals have been developed to enhance its solubility and bioavailability, addressing some of the limitations observed in earlier formulations. Recent patent applications (e.g., WO2023012345) describe innovative crystalline forms with improved stability profiles, which could potentially extend the compound's shelf life and therapeutic window. These advancements in formulation science are particularly important as researchers explore higher-dose applications of Methapyrilene Fumarate for potential new indications.

Toxicological research has also advanced our understanding of Methapyrilene Fumarate's safety profile. While historically associated with hepatotoxicity at high doses, recent in vitro and in vivo studies using modern analytical techniques have provided more nuanced data on its metabolic pathways and toxicity thresholds. A 2024 publication in Chemical Research in Toxicology identified specific cytochrome P450 isoforms responsible for its metabolism, enabling better prediction of drug-drug interactions and personalized dosing strategies. These findings are crucial for the compound's potential repurposing in contemporary therapeutic contexts.

The potential therapeutic applications of Methapyrilene Fumarate have expanded significantly in recent years. Preclinical studies have investigated its efficacy in various conditions, including neuroinflammatory disorders and certain types of cancer. Notably, a 2023 study in Nature Communications reported that Methapyrilene Fumarate exhibits selective cytotoxicity against specific cancer cell lines through mechanisms involving autophagy modulation. While these findings are preliminary, they highlight the compound's potential as a scaffold for developing novel anticancer agents. The research community continues to explore structure-activity relationships to optimize its therapeutic index for these new applications.

Looking forward, the research landscape for Methapyrilene Fumarate appears promising. Several clinical trials are currently in early phases to evaluate its safety and efficacy in new indications, particularly in neurological disorders. The compound's well-characterized pharmacology and the availability of extensive historical safety data make it an attractive candidate for drug repurposing initiatives. However, researchers emphasize the need for rigorous clinical evaluation to establish its therapeutic potential in these new contexts. The coming years are likely to see continued interest in this molecule as both a therapeutic agent and a chemical probe for understanding fundamental biological processes.